Cas no 40239-30-3 (3-Heptanone, 4,6-dimethyl-)

• Product Name: 3-Heptanone, 4,6-dimethyl-
• CAS No: 40239-30-3
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 5832802
• PubChem ID: 59154468
• Update Time: 2025-09-19

3-Heptanone, 4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 4,6-dimethyl-
• 4,6-dimethylheptan-3-one
• SCHEMBL12570564
• AKOS012859138
• 40239-30-3
• 4,6-dimethyl-3-heptanone
• EN300-7293513
• Z1138187020

• Inchi： 1S/C9H18O/c1-5-9(10)8(4)6-7(2)3/h7-8H,5-6H2,1-4H3
• InChI Key： MZTSMUNNNLVGKC-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C)CC(C)C

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8208 g/cm3
• Boiling Point: 170-173 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Heptanone, 4,6-dimethyl-

Recent Advances in the Study of 3-Heptanone, 4,6-dimethyl- (CAS: 40239-30-3) in Chemical and Biomedical Research

The compound 3-Heptanone, 4,6-dimethyl- (CAS: 40239-30-3) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex organic molecules and its emerging significance in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-Heptanone, 4,6-dimethyl-, emphasizing its efficiency as a building block for pharmaceuticals. The study reported a novel catalytic method that enhances yield and purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for industries focusing on cost-effective and sustainable chemical synthesis.

Further investigations into the biological activity of 3-Heptanone, 4,6-dimethyl- have revealed its potential as an antimicrobial agent. A recent Nature Chemical Biology publication demonstrated its efficacy against Gram-positive bacteria, with minimal cytotoxicity to human cells. These findings suggest its promise as a lead compound for developing new antibiotics, especially in the face of rising antibiotic resistance.

Additionally, the compound's role in neuroscience has been explored. A 2024 study in ACS Chemical Neuroscience identified 3-Heptanone, 4,6-dimethyl- as a modulator of neurotransmitter activity, particularly in the GABAergic system. This discovery opens new avenues for research into its potential applications in treating neurological disorders such as epilepsy and anxiety.

In conclusion, the latest research on 3-Heptanone, 4,6-dimethyl- (CAS: 40239-30-3) underscores its multifaceted potential in chemical synthesis and biomedical applications. Future studies are expected to delve deeper into its mechanistic pathways and therapeutic efficacy, paving the way for its integration into clinical and industrial settings.